
Coumarin 480 chemical structure and molecular
weight.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Coumarin 480

Cat. No.: B156194 Get Quote

Coumarin 480: A Technical Guide for
Researchers
For Immediate Release

This technical guide provides an in-depth overview of Coumarin 480, a versatile fluorescent

dye with significant applications in research and drug development. This document outlines its

chemical properties, experimental applications, and the fundamental principles of its use.

Chemical Structure and Properties
Coumarin 480, also known by its synonym Coumarin 102, is a synthetic organic dye belonging

to the coumarin family.[1][2] Its rigidized molecular structure, formed by the fusion of a pyrone

ring with a benzene molecule, is the basis for its distinct photophysical properties. The IUPAC

name for Coumarin 480 is 2,3,6,7-tetrahydro-9-methyl-1H,5H,11H-[1]benzopyrano-[6,7,8-

ij]quinolizin-11-one.[1][2]

The chemical structure of Coumarin 480 is as follows:

Chemical structure of Coumarin 480

Caption: Chemical structure of Coumarin 480.
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The key physicochemical properties of Coumarin 480 are summarized in the table below for

easy reference.

Property Value Reference(s)

Molecular Formula C₁₆H₁₇NO₂ [1][3][4]

Molecular Weight 255.31 g/mol [3][5][6]

CAS Number 41267-76-9 [1][3][7]

Appearance
Pale yellow crystalline powder

/ Light brown to brown solid
[1][3][4]

Melting Point 152-156 °C [8]

Boiling Point (est.) 398.54 °C [8]

Flash Point (est.) 194.9 °C [8]

Applications in Research and Drug Development
Coumarin 480 is a widely utilized tool in various scientific fields due to its excellent fluorescent

properties. Its primary applications include:

Fluorescent Probe: Coumarin 480 serves as a sensitive fluorescent probe to investigate

molecular interactions and changes in the microenvironment.[1] Its fluorescence is highly

sensitive to solvent polarity, making it an ideal tool for studying solvent relaxation dynamics

and hydrogen bonding.[1]

Laser Dye: As a laser dye, Coumarin 480 is employed in tunable lasers to generate

emissions in the blue-green region of the spectrum.[9]

Biological Imaging: While its emission can sometimes overlap with cellular autofluorescence,

Coumarin 480 and its derivatives are used in multicolor imaging applications.[9]

Experimental Protocol: Cellular Imaging with
Coumarin 480
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This protocol provides a general framework for using Coumarin 480 as a fluorescent probe for

cellular imaging. The specific concentrations and incubation times may require optimization

depending on the cell type and experimental objectives.

Objective: To visualize intracellular compartments or dynamics using Coumarin 480.

Materials:

Coumarin 480

Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS)

Cell culture medium

Live cells cultured on coverslips or in imaging dishes

Fluorescence microscope with appropriate filter sets (Excitation ~400 nm, Emission ~480

nm)

Procedure:

Stock Solution Preparation: Prepare a 1 mM stock solution of Coumarin 480 in high-quality,

anhydrous DMSO. Store the stock solution at -20°C, protected from light.

Working Solution Preparation: On the day of the experiment, dilute the stock solution in pre-

warmed cell culture medium or PBS to the desired final working concentration (typically in

the range of 1-10 µM).

Cell Staining: a. Remove the cell culture medium from the cells. b. Wash the cells gently with

pre-warmed PBS. c. Add the Coumarin 480 working solution to the cells and incubate for

15-30 minutes at 37°C in a CO₂ incubator.

Washing: a. Remove the staining solution. b. Wash the cells two to three times with pre-

warmed PBS to remove any unbound dye.
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Imaging: a. Add fresh, pre-warmed cell culture medium or an appropriate imaging buffer to

the cells. b. Image the stained cells using a fluorescence microscope with a suitable filter set

for Coumarin 480 (e.g., DAPI or blue fluorescent protein channel).

Workflow for a Fluorescence-Based Assay
The following diagram illustrates a typical workflow for a fluorescence-based assay using a

coumarin probe like Coumarin 480 to detect a specific analyte.

Workflow for Analyte Detection Using a Coumarin-Based Fluorescent Probe
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Click to download full resolution via product page

Caption: A logical workflow for utilizing a coumarin-based fluorescent probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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